Cas no 2354203-12-4 (tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate
• CAS No: 2354203-12-4
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 6367904
• PubChem ID: 155970754
• Update Time: 2025-10-31

tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2-Ethynyl-5-fluoro-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate
• EN300-7252005
• 2354203-12-4

• Inchi： 1S/C13H14FNO2/c1-5-9-6-7-10(14)8-11(9)15-12(16)17-13(2,3)4/h1,6-8H,2-4H3,(H,15,16)
• InChI Key： XGQADSPSWLDBNN-UHFFFAOYSA-N
• SMILES： N(C1C=C(F)C=CC=1C#C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 262.2±35.0 °C(Predicted)
• pka: 12.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate

Introduction to Tert-butyl N-(2-Ethynyl-5-Fluorophenyl)Carbamate (CAS No. 2354203-12-4)

Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate, a compound with the chemical identifier CAS No. 2354203-12-4, represents a significant advancement in the field of pharmaceutical chemistry. This specialized intermediate has garnered considerable attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The compound's molecular structure, characterized by a tert-butyl group and a N-(2-ethynyl-5-fluorophenyl) moiety, positions it as a versatile building block for the development of novel therapeutic agents.

The incorporation of a fluorine atom at the 5-position of the phenyl ring introduces a level of electronic and steric modulation that is highly valued in medicinal chemistry. Fluorinated aromatic compounds are well-documented for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In particular, the presence of a fluoro substituent can significantly influence the lipophilicity and bioavailability of drug candidates, making it an attractive feature for drug design.

The ethynyl group in the molecule further enhances its utility as a synthetic intermediate. Alkyne functionalities are frequently employed in cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex organic molecules. These reactions allow for the efficient formation of carbon-carbon bonds, enabling the creation of intricate scaffolds that mimic natural products or exhibit novel biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Tert-butyl N-(2-ethynyl-5-fluorophenyl)carbamate has emerged as a promising candidate in this area due to its ability to modulate PPIs through precise structural interactions. The combination of the bulky tert-butyl group and the electron-withdrawing effect of the fluoro substituent can create a scaffold that effectively disrupts or stabilizes protein complexes involved in various disease pathways.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The unique structural features of Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate make it an excellent candidate for designing selective kinase inhibitors. By leveraging its ability to engage with specific pockets on the kinase active site, this compound can potentially inhibit aberrant signaling cascades without affecting other critical cellular processes.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The ability to fine-tune physicochemical properties through fluorine substitution has led to several FDA-approved drugs that incorporate fluorine atoms to enhance their efficacy and safety profiles. Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate aligns with this trend by offering a versatile intermediate that can be further functionalized to produce novel fluorinated drug candidates.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate can effectively interact with target proteins through both hydrophobic and electrostatic interactions. These insights have guided the optimization of lead compounds towards higher affinities and selectivities, underscoring the importance of structural diversity in drug discovery.

The synthesis of Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of 2-ethynyl-5-fluorobenzoyl chloride, which is then reacted with tert-butanolamine under controlled conditions to yield the desired carbamate derivative. This synthetic route exemplifies the compound's role as a key intermediate in constructing complex molecules with tailored biological activities.

In conclusion, Tert-butyl N-(2-Ethynyl-5-fluorophenyl)carbamate (CAS No. 2354203-12-4) represents a significant asset in pharmaceutical chemistry due to its unique structural features and broad applicability. Its potential as a scaffold for developing novel therapeutic agents continues to be explored through both experimental synthesis and computational modeling. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and development.